N-(sec-butyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b]thiazole-2-carboxamide

• IUPAC Name: N-butan-2-yl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C18H21N3O2S/c1-5-11(2)19-17(22)16-12(3)21-10-15(20-18(21)24-16)13-6-8-14(23-4)9-7-13/h6-11H,5H2,1-4H3,(H,19,22)
• InChI Key: ACAGJTNYEZZHNS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=C(N2C=C(N=C2S1)C3=CC=C(C=C3)OC)C
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

The compound “N-(sec-butyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b]thiazole-2-carboxamide” is a derivative of imidazo[2,1-b]thiazole. Imidazo[2,1-b]thiazole derivatives have been found to be important in the search for new anti-mycobacterial agents.

Synthesis Analysis

The synthesis of imidazo[2,1-b]thiazole derivatives involves designing and predicting in silico ADMET, followed by the actual synthesis of the compounds. The synthesized derivatives are characterized by 1H NMR, 13C NMR, HPLC, and MS spectral analysis. The synthesis involves the combination of imidazo[2,1-b]thiazole and benzo[d]-imidazo[2,1-b]thiazole carboxamide analogues with piperazine and various 1,2,3 triazoles.

Molecular Structure Analysis

The molecular structure of the compound involves a butyl functional group, which consists of four carbon atoms. These four atoms can be arranged in different bond configurations when attached to a molecule.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the treatment of N,N-diformylaminomethyl aryl ketones with phosphorus pentasulfide and triethylamine in chloroform.

Scientific Research Applications

Organic Electronics and Molecular Doping

Overview: N-(butan-2-yl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide (let’s call it “Compound X” for brevity) serves as a successful dopant for n-type organic semiconductors. Its properties include high efficiency, solubility in common processing solvents, and commercial availability. However, a closer examination reveals some interesting nuances.

Decomposition and Impact on Performance: Compound X does undergo decomposition in the processing solvent. Surprisingly, this decomposition doesn’t adversely affect its performance. Instead, the main decomposition product acts as a nucleating agent for Compound X, enhancing the conductivity of the final doped films. .

Perovskite Solar Cells (PSCs)

Hole-Transporting Materials (HTMs): Organic small molecules play a crucial role as hole-transporting materials (HTMs) in perovskite solar cells. Two derivatives based on N,N-bis(4-methoxyphenyl)naphthalen-2-amine (CP1 and CP2) have been designed. These HTMs incorporate different conjugated π-bridge cores with fused aromatic rings. .

Future Directions

The future directions for this compound could involve further exploration of its potential as an anti-mycobacterial agent. Further studies could also investigate its activity against other strains of Mycobacterium and its potential applications in other areas of medicine.